An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Data of 2-Methylbicyclo[3.2.1]octan-2-ol
An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Data of 2-Methylbicyclo[3.2.1]octan-2-ol
This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shift data for 2-Methylbicyclo[3.2.1]octan-2-ol. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository. It offers a detailed interpretation of the spectral features of this bicyclic alcohol, grounded in fundamental principles of NMR spectroscopy and supported by comparative data from authoritative sources. The methodologies and interpretations presented herein are designed to serve as a practical reference for the structural elucidation of related bicyclic systems.
Introduction: The Structural Complexity and Spectroscopic Challenge of Bicyclic Alcohols
2-Methylbicyclo[3.2.1]octan-2-ol is a saturated bicyclic tertiary alcohol. Its rigid, strained ring system fixes the spatial orientation of its constituent atoms, leading to distinct and predictable NMR spectral characteristics. The bicyclo[3.2.1]octane framework, consisting of a six-membered ring in a boat-like conformation and a five-membered ring, presents a unique scaffold for stereochemical analysis. Understanding the precise chemical shifts of each proton and carbon is paramount for confirming its structure and for the characterization of its derivatives in various chemical and pharmaceutical applications.
NMR spectroscopy is an indispensable tool for the unambiguous structural determination of such molecules. The chemical shift of a nucleus is highly sensitive to its local electronic environment, which in the case of 2-Methylbicyclo[3.2.1]octan-2-ol, is influenced by the electronegativity of the hydroxyl group, the steric compression within the bicyclic framework, and the relative orientation of the substituents.
This guide will dissect the expected ¹H and ¹³C NMR spectra of 2-Methylbicyclo[3.2.1]octan-2-ol, leveraging data from closely related analogs to provide a robust and well-reasoned analysis.
Predicted ¹³C NMR Chemical Shift Data
The predicted chemical shifts are presented below, with a detailed justification in the subsequent section.
| Carbon Atom | Predicted ¹³C Chemical Shift (ppm) |
| C1 | 40-45 |
| C2 | 70-75 |
| C3 | 35-40 |
| C4 | 20-25 |
| C5 | 30-35 |
| C6 | 25-30 |
| C7 | 30-35 |
| C8 | 35-40 |
| 2-CH₃ | 25-30 |
Interpretation of the ¹³C NMR Spectrum
The interpretation of the ¹³C NMR spectrum of 2-Methylbicyclo[3.2.1]octan-2-ol hinges on understanding the influence of the hydroxyl and methyl groups on the bicyclo[3.2.1]octane skeleton.
-
C2 (Quaternary Carbon): This carbon, bearing both the hydroxyl and methyl groups, is expected to be the most downfield of the aliphatic carbons, typically in the range of 70-75 ppm. The strong deshielding effect of the directly attached oxygen atom is the primary reason for this significant downfield shift.[3]
-
C1 and C5 (Bridgehead Carbons): These bridgehead carbons are expected to have chemical shifts in the range of 40-45 ppm and 30-35 ppm, respectively. Their chemical shifts are influenced by the strain of the bicyclic system and their proximity to the substituted C2 carbon.
-
Methylene Carbons (C3, C4, C6, C7, C8): The chemical shifts of the methylene carbons are more clustered and their definitive assignment often requires advanced NMR techniques such as 2D NMR (HSQC, HMBC). However, their expected ranges can be predicted based on their positions relative to the C2 substituents.
-
C3 and C8: These carbons are in the β-position to the hydroxyl group and are expected to be deshielded, appearing in the 35-40 ppm range.
-
C4, C6, and C7: These carbons are more remote from the electron-withdrawing hydroxyl group and are therefore expected to be found further upfield.
-
-
2-CH₃ (Methyl Carbon): The methyl carbon at the C2 position is anticipated to resonate in the 25-30 ppm region.
The logical flow for assigning the carbon signals is illustrated in the following diagram:
Caption: Logic for predicting ¹³C NMR chemical shifts.
Predicted ¹H NMR Chemical Shift Data and Interpretation
The ¹H NMR spectrum of 2-Methylbicyclo[3.2.1]octan-2-ol is expected to be complex due to the rigid bicyclic structure, leading to significant signal overlap and complex coupling patterns.
| Proton(s) | Predicted ¹H Chemical Shift (ppm) | Multiplicity |
| OH | 1.0 - 3.0 | broad singlet |
| Bridgehead H (1H, 5H) | 1.8 - 2.5 | multiplet |
| Methylene H's | 1.2 - 2.0 | complex multiplets |
| 2-CH₃ | 1.1 - 1.3 | singlet |
-
Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, solvent, and temperature. It typically appears as a broad singlet and can be confirmed by D₂O exchange, where the peak disappears.[3]
-
Bridgehead Protons (1H, 5H): These protons are expected to be in the downfield region of the aliphatic signals due to the ring strain and their proximity to multiple carbon atoms.
-
Methylene Protons: The protons on the methylene bridges will give rise to a complex series of overlapping multiplets in the upfield region of the spectrum. The diastereotopic nature of many of these protons, due to the chiral centers in the molecule, will result in complex splitting patterns.
-
Methyl Protons (2-CH₃): The three protons of the methyl group at the C2 position are expected to appear as a sharp singlet, as there are no adjacent protons to couple with. This signal is often a key diagnostic feature for this compound.
Experimental Protocol for NMR Data Acquisition
To obtain high-quality ¹H and ¹³C NMR spectra for 2-Methylbicyclo[3.2.1]octan-2-ol, the following experimental protocol is recommended:
5.1. Sample Preparation
-
Dissolution: Dissolve 5-10 mg of 2-Methylbicyclo[3.2.1]octan-2-ol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD). Chloroform-d (CDCl₃) is a common choice for its good solubilizing properties and relatively clean spectral window.
-
Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).
-
Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.
5.2. NMR Instrument Parameters
The following is a general set of parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.
-
¹H NMR:
-
Pulse Program: A standard single-pulse experiment (e.g., 'zg30').
-
Spectral Width: 12-15 ppm.
-
Acquisition Time: 2-3 seconds.
-
Relaxation Delay: 1-2 seconds.
-
Number of Scans: 8-16.
-
-
¹³C NMR:
-
Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') to produce a spectrum with singlets for each carbon.
-
Spectral Width: 200-220 ppm.
-
Acquisition Time: 1-2 seconds.
-
Relaxation Delay: 2-5 seconds.
-
Number of Scans: 1024 or more, depending on the sample concentration.
-
5.3. Advanced NMR Experiments
For unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended:
-
COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.
-
HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.
-
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting different spin systems.
The workflow for these experiments is as follows:
Caption: Workflow for complete NMR-based structural elucidation.
Conclusion
References
-
Stothers, J. B., & Tan, C. T. (1977). 13C nuclear magnetic resonance studies. 64. The 13C spectra of a variety of bicyclo[3.2.1]octanols. Canadian Journal of Chemistry, 55(5), 841-848. [Link][1][2]
